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Compound of Interest

Compound Name: MC4033

Cat. No.: B13910147 Get Quote

Welcome to the technical support center for MC4033, a selective inhibitor of lysine

acetyltransferase 8 (KAT8). This resource is designed for researchers, scientists, and drug

development professionals to address common challenges and provide best practices for the

use of MC4033 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for MC4033?

A1: MC4033 is a selective inhibitor of K(lysine) acetyltransferase 8 (KAT8), a member of the

MYST family of histone acetyltransferases.[1] KAT8 is primarily responsible for the acetylation

of lysine 16 on histone H4 (H4K16ac). By inhibiting KAT8, MC4033 can modulate gene

expression and impact various cellular processes. In cancer cells, inhibition of KAT8 has been

shown to impair AKT signaling, which in turn reduces cyclin D1 expression.[2][3] Additionally,

KAT8 inhibition can lead to the induction of p53 and a subsequent reduction in bcl-2

expression.[2][3]

Q2: In which solvents is MC4033 soluble?

A2: MC4033 has good solubility in dimethyl sulfoxide (DMSO).[4] It is reported to be insoluble

in water. For other solvents, it is recommended to perform small-scale solubility tests.

Q3: How should I store MC4033?
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A3: Proper storage is crucial to maintain the stability and activity of MC4033.

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

In Solvent:

-80°C: Up to 6 months.

-20°C: Up to 1 month.[4] It is highly recommended to aliquot stock solutions to avoid

repeated freeze-thaw cycles.[5][6]

Troubleshooting Guide: Solubility Issues
Issue: I am having trouble dissolving MC4033 in DMSO.

Use High-Quality, Anhydrous DMSO: The solubility of MC4033 can be significantly affected

by hygroscopic (water-absorbing) DMSO.[4] Always use newly opened, high-purity,

anhydrous DMSO for the preparation of your stock solution.

Sonication: If the compound does not readily dissolve, brief sonication can be used to aid

dissolution.[4]

Gentle Warming: Gentle warming of the solution may also help. However, be cautious and

avoid high temperatures to prevent degradation of the compound.

Check Concentration: Ensure you are not exceeding the known solubility limit of MC4033 in

DMSO.

Issue: My MC4033 precipitated out of solution when I diluted my DMSO stock in an aqueous

buffer or cell culture medium.

Final DMSO Concentration: When diluting a DMSO stock solution into an aqueous medium,

ensure the final concentration of DMSO is kept low (typically <0.5%) to avoid toxicity to cells

and to minimize the risk of precipitation.[6]

Serial Dilutions: Instead of a single large dilution, perform serial dilutions to gradually

decrease the concentration of both the compound and the DMSO.
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Vortexing During Dilution: Add the MC4033 stock solution to the aqueous buffer or medium

while vortexing to ensure rapid and even mixing, which can help prevent localized high

concentrations that may lead to precipitation.

Quantitative Data Summary
The following table summarizes the known solubility of MC4033.

Solvent Concentration Molarity Notes

DMSO 25 mg/mL 84.66 mM

Ultrasonic treatment

may be required. Use

of newly opened

DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

[4]

Water Insoluble -

Experimental Protocols: Best Practices
Preparation of MC4033 Stock Solution

Before opening the vial, centrifuge it briefly to ensure all the powder is at the bottom.

Based on the desired stock concentration and the solubility data above, calculate the

required volume of anhydrous DMSO.

Add the DMSO to the vial containing the MC4033 powder.

Vortex the solution to mix. If necessary, use an ultrasonic bath for a short period to aid

dissolution.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

appropriate vials.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.[4]
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Cell-Based Assays
Thaw a single-use aliquot of the MC4033 stock solution at room temperature.

Prepare the desired working concentrations by diluting the stock solution in cell culture

medium. Ensure the final DMSO concentration is not toxic to your specific cell line (generally

below 0.5%).[6]

Add the MC4033 working solution to your cells and incubate for the desired time. For

example, studies have shown that MC4033 reduces the level of H4K16Ac in HT29 cells after

72 hours of treatment with concentrations ranging from 25 to 200 μM.[4]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Signaling Pathways and Workflows
MC4033 Mechanism of Action: Inhibition of KAT8 and
Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13910147#mc4033-solubility-issues-and-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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